Cas no 75899-14-8 ((2S)-2-Amino-4-[[(2S,3S,4R,5S)-5-(7-amino-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid)

• Product Name: (2S)-2-Amino-4-[[(2S,3S,4R,5S)-5-(7-amino-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
• CAS No: 75899-14-8
• MF: C₁₄H₂₀N₆O₅S
• MW: 384.41100
• CID: 569611
• Update Time: 2020-11-19

(2S)-2-Amino-4-[[(2S,3S,4R,5S)-5-(7-amino-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Ribitol,5-S-[(3S)-3-amino-3-carboxypropyl]-1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-5-thio-,(1S)- (9CI)
• (2S)-2-Amino-4-({[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dih ydroxytetrahydro-2-furanyl]methyl}sulfanyl)butanoic acid (non-pre ferred name)
• D-Ribitol, 5-S-(3-amino-3-carboxypropyl)-1-C-(7-amino-1H-pyrazolo(4,3- d)pyrimidin-3-yl)-1,4-anhydro-5-thio-, (1S,5(S))-
• 1H-Pyrazolo[4,3-d]pyrimidine, D-ribitol deriv.
• D-Ribitol,5-S-(3-amino-3-carboxypropyl)-1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-5-thio-,[1S,5(S)]-
• Formycinylhomocysteine
• (2S)-2-Amino-4-[[(2S,3S,4R,5S)-5-(7-amino-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-3,4-dihydroxyoxolan-2-yl
• (2S)-2-Amino-4-[[(2S,3S,4R,5S)-5-(7-amino-2H-pyrazolo[4,3-d]pyrimidin-3-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid

• Inchi： 1S/C14H20N6O5S/c15-5(14(23)24)1-2-26-3-6-10(21)11(22)12(25-6)8-7-9(20-19-8)13(16)18-4-17-7/h4-6,10-12,21-22H,1-3,15H2,(H,19,20)(H,23,24)(H2,16,17,18)/t5-,6+,10+,11+,12-/m0/s1
• InChI Key： IRJBTFARPMCXJX-ZIPCMVOOSA-N
• SMILES： S(C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])C([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(C2=C3C(C(N([H])[H])=NC([H])=N3)=NN2[H])O1)O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 504
• Topological Polar Surface Area: 219